3,4-Dimethylphenol

• CAS No.: 95-65-8
• Product Name: 3,4-Dimethylphenol
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 3,4-dimethylphenol
• Standard InChI: InChI=1S/C8H10O/c1-6-3-4-8(9)5-7(6)2/h3-5,9H,1-2H3
• Standard InChIKey: YCOXTKKNXUZSKD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)O)C
• Canonical SMILES: CC1=C(C=C(C=C1)O)C
• Boiling Point: 437 °F at 760 mm Hg (NTP, 1992); 227.0 °C; 225 °C
• Colorform: Needles from water; Prisms from ligroin
• Density: 0.983 at 68 °F (NTP, 1992); 0.983 @ 20 °C/4 °C
• Melting Point: 144.5 °F (NTP, 1992); 60.8 °C; Mp 62-64 °; 62.5 °C; 62-64°C
• Physical Description: 3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992); Liquid; Solid; Colourless crystalline solid
• Description: 3,4-dimethylphenol appears as colorless to light tan crystalline powder or solid. Odor threshold 1.2 mg/L. Taste threshold 0.05 mg/L. (NTP, 1992); 3, 4-Dimethylphenol, also known as 1, 3, 4-xylenol or 3, 4-DMP, belongs to the class of organic compounds known as para cresols. Para cresols are compounds containing a para cresol moiety, which consists of a benzene ring bearing one hydroxyl group at ring positions 1 and 4. 3, 4-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3, 4-dimethylphenol is primarily located in the cytoplasm. 3, 4-Dimethylphenol participates in a number of enzymatic reactions. In particular, 3, 4-dimethylphenol can be biosynthesized from O-xylene. 3, 4-Dimethylphenol can also be converted into xylylcarb. 3, 4-Dimethylphenol is a dry and flat tasting compound that can be found in coffee and coffee products and herbs and spices. This makes 3, 4-dimethylphenol a potential biomarker for the consumption of these food products. 3, 4-Dimethylphenol is a potentially toxic compound.; 3,4-xylenol is a member of the class of phenols that is phenol substituted by methyl groups at positions 3 and 4. It derives from a hydride of an o-xylene.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.04 M; 4.76 mg/mL at 25 °C; Sol in ethyl alcohol, carbon tetrachloride, miscible in ethyl ether; Very sol in benzene, chloroform; Soluble in aromatic solvents; In water, 4.76X10+3 mg/l @ 25 °C.; slightly soluble in water; soluble in fat; moderately soluble (in ethanol)
• Synonyms: 3,4-Xylenol; 1,3,4-Xylenol; 1-Hydroxy-3,4-dimethylbenzene; 3,4-DMP; 4,5-Dimethylphenol; 4-Hydroxy-1,2-dimethylbenzene; NSC 1549
• Vapor Pressure: 1 mm Hg at 151.2 °F ; 5 mm Hg at 200.8° F; 10 mm Hg at 225.9° F (NTP, 1992); 0.04 mmHg; 0.0356 mm Hg @ 25 °C
• PubChem Compound: 7249
• Last Modified: Nov 12 2021